Cas no 133528-08-2 (2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline)

2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline is a versatile organic compound featuring a dihydroisoquinoline scaffold linked to an aniline moiety via a methylene bridge. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its fused bicyclic system enhances stability while allowing for selective functionalization, which is advantageous in the development of bioactive molecules. The presence of both aromatic and secondary amine groups offers multiple sites for derivatization, facilitating the synthesis of complex heterocycles. High purity and well-defined structural characteristics ensure reproducibility in research and industrial applications. This compound is particularly useful in medicinal chemistry for designing CNS-targeting agents due to its similarity to privileged pharmacophores.
2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline structure
133528-08-2 structure
Product Name:2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline
CAS No:133528-08-2
MF:C16H18N2
MW:238.327523708344
CID:1093139
PubChem ID:10037219
Update Time:2025-10-30

2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline
    • 2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)aniline
    • AKOS000161724
    • SCHEMBL10638865
    • 133528-08-2
    • Inchi: 1S/C16H18N2/c17-16-8-4-3-7-15(16)12-18-10-9-13-5-1-2-6-14(13)11-18/h1-8H,9-12,17H2
    • InChI Key: QZQPZTBXKJEYKD-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2N)CC2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 238.146998583g/mol
  • Monoisotopic Mass: 238.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.3Ų

2-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)aniline Pricemore >>

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